2-(Trifluoromethyl)benzoyl chloride
Overview
Description
2-(Trifluoromethyl)benzoyl chloride is a chemical compound that is part of the benzoyl chloride family with a trifluoromethyl group attached to the benzene ring. It is an acyl chloride and is known for its reactivity due to the presence of the trifluoromethyl group, which can influence both the physical and chemical properties of the molecule. Although the provided papers do not directly discuss 2-(trifluoromethyl)benzoyl chloride, they do provide insights into the chemistry of related compounds, which can be used to infer some aspects of its behavior and reactivity.
Synthesis Analysis
The synthesis of related compounds such as 3,5-bis(trifluoromethyl)benzoyl chloride involves a multi-step process including bromination, carboxylation, and chlorination . The synthesis of 2-(trifluoromethyl)benzoyl chloride would likely follow a similar pathway, starting from a trifluoromethyl-substituted benzene, followed by the introduction of the acyl chloride group. The synthesis conditions, such as the amount of reagents and reaction temperature, are critical factors that can affect the yield and purity of the product.
Molecular Structure Analysis
The molecular structure of compounds with trifluoromethyl groups has been characterized using various techniques, including X-ray crystallography . These studies reveal how the trifluoromethyl group can affect the overall geometry of the molecule, potentially leading to unique intermolecular interactions, such as hydrogen bonding, which can influence the compound's crystalline structure and stability.
Chemical Reactions Analysis
Compounds similar to 2-(trifluoromethyl)benzoyl chloride, such as 2-(chloroseleno)benzoyl chloride, are known to be bifunctional electrophiles that can react with C-H acids to produce various products . The presence of the trifluoromethyl group in 2-(trifluoromethyl)benzoyl chloride would likely enhance its electrophilic character, making it reactive towards nucleophiles. This reactivity can be utilized in various organic transformations, such as cycloaddition reactions to synthesize heterocyclic compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of benzoyl chlorides with electron-withdrawing groups like trifluoromethyl are influenced by the inductive effect of these groups. For instance, the acid chloride formed from 2,4,6-tris(trifluoromethyl)benzoic acid is described as forming slowly under stringent conditions, indicating that the trifluoromethyl groups can affect the reactivity of the acyl chloride . The stability of these compounds at room temperature and their behavior upon heating, such as undergoing condensation polymerization, are also notable properties .
Scientific Research Applications
Synthesis Applications
2-(Trifluoromethyl)benzoyl chloride has been utilized in various synthesis processes. A notable method includes its use in the synthesis of Se-trifluoromethyl esters through iron-catalyzed trifluoromethylselenolation of acid chlorides. This method demonstrates a broad substrate scope with respect to acid chlorides, making it applicable for large-scale operations (Wang, Zhang, & Weng, 2017). Additionally, it is involved in the iridium-catalyzed reaction of aroyl chlorides with internal alkynes to produce substituted naphthalenes and anthracenes, indicating its versatility in organic synthesis (Yasukawa, Satoh, Miura, & Nomura, 2002).
Chemical Modification and Functionalization
In the realm of chemical modification, benzoyl chloride, a derivative of 2-(Trifluoromethyl)benzoyl chloride, has been used to modify ethylene acrylic acid film for antimicrobial activity. This modification involves the control of microbial contamination, showcasing its potential in the food preservation industry (Matche, Kulkarni, & Raj, 2006). Additionally, it has been used in Friedel–Crafts acylation reactions using metal triflates in ionic liquids, highlighting its role in aromatic electrophilic substitution reactions (Ross & Xiao, 2002).
Polymer Science and Materials Engineering
In polymer science, benzoyl chloride derivatives have been employed in the post-polymerization reactions of Diels-Alder polyphenylene. This application is significant for enhancing polymer properties such as hydrophobicity, which has broad implications in material science (Fujimoto et al., 2018). Moreover, its modification of coal tar pitch for autocatalytic enhancement demonstrates its importance in the development of advanced materials (Cao et al., 2015).
Organic Synthesis and Catalysis
2-(Trifluoromethyl)benzoyl chloride is instrumental in various organic synthesis and catalysis applications. It is involved in the synthesis of 4(3H)-quinazolinones, indicating its role in the production of heterocyclic compounds, which are crucial in pharmaceutical chemistry (Deetz, Malerich, Beatty, & Smith, 2001). It also plays a role in the iridium-catalyzed annulative coupling of 2-arylbenzoyl chlorides with alkynes for the selective formation of phenanthrene derivatives, further illustrating its utility in complex organic transformations (Nagata, Hirano, Satoh, & Miura, 2014).
Safety and Hazards
2-(Trifluoromethyl)benzoyl chloride is a skin irritant . When heated to decomposition, it emits acrid smoke and irritating fumes . It is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) and is classified as causing skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Mechanism of Action
Mode of Action
2-(Trifluoromethyl)benzoyl chloride is a reactive compound that can undergo nucleophilic substitution reactions . It can react with nucleophiles such as amines and alcohols to form amides and esters, respectively . The trifluoromethyl group on the benzene ring can enhance the reactivity of the benzoyl chloride functional group, potentially leading to more efficient reactions .
Result of Action
It is known that benzoyl chloride compounds can cause severe skin burns and eye damage, and may cause respiratory irritation . Prolonged or repeated exposure may cause damage to organs .
Action Environment
2-(Trifluoromethyl)benzoyl chloride is sensitive to moisture, and contact with water liberates toxic gas . It is also reactive and can produce flammable gases on contact with water . Therefore, the compound’s action, efficacy, and stability can be significantly influenced by environmental factors such as humidity and temperature.
properties
IUPAC Name |
2-(trifluoromethyl)benzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF3O/c9-7(13)5-3-1-2-4-6(5)8(10,11)12/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXIUWSYTQJLIKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10185130 | |
Record name | alpha,alpha,alpha-Trifluoro-o-toluoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10185130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethyl)benzoyl chloride | |
CAS RN |
312-94-7 | |
Record name | 2-(Trifluoromethyl)benzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=312-94-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Trifluoromethyl)benzoyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000312947 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 312-94-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88290 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | alpha,alpha,alpha-Trifluoro-o-toluoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10185130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | α,α,α-trifluoro-o-toluoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.668 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-(TRIFLUOROMETHYL)BENZOYL CHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D01D0B64EQ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-(Trifluoromethyl)benzoyl chloride in the synthesis of Taladegib?
A: 2-(Trifluoromethyl)benzoyl chloride serves as a key reagent in the acylation step of Taladegib synthesis. [, ] This reaction introduces a 4-fluoro-2-(trifluoromethyl)benzoyl group onto the nitrogen atom of the piperidine ring, contributing to the final structure of Taladegib.
Q2: What are the advantages of the novel synthetic route for Taladegib described in the research papers?
A: The research papers highlight two major advantages of the novel synthesis route: [, ]
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